Cas no 2034436-89-8 (3-(3-methoxyphenyl)-1-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-pyrazole-5-carboxamide)

• Product Name: 3-(3-methoxyphenyl)-1-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-pyrazole-5-carboxamide
• CAS No: 2034436-89-8
• MF: C₂₂H₂₀N₄O₂S
• MW: 404.484803199768
• CID: 5349552
• Update Time: 2025-05-30

3-(3-methoxyphenyl)-1-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-1-methyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1H-pyrazole-5-carboxamide
• 5-(3-methoxyphenyl)-2-methyl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]pyrazole-3-carboxamide
• 3-(3-methoxyphenyl)-1-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-pyrazole-5-carboxamide

• Inchi： 1S/C22H20N4O2S/c1-26-20(13-18(25-26)16-5-3-6-17(12-16)28-2)22(27)24-14-15-8-9-23-19(11-15)21-7-4-10-29-21/h3-13H,14H2,1-2H3,(H,24,27)
• InChI Key： KZWQTBXMIVPDST-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=CN=1)CNC(C1=CC(C2C=CC=C(C=2)OC)=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 551
• XLogP3: 3.3
• Topological Polar Surface Area: 97.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-methoxyphenyl)-1-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-pyrazole-5-carboxamide

3-(3-Methoxyphenyl)-1-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-pyrazole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034436-89-8, known as 3-(3-methoxyphenyl)-1-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-pyrazole-5-carboxamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, materials science, and biotechnology. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of several functional groups, including a methoxyphenyl group, a pyridine ring, a thiophene moiety, and a pyrazole carboxamide group, which collectively contribute to its versatile reactivity and selectivity.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiophene ring in this compound enhances its ability to interact with biological targets, such as protein kinases and enzymes, making it a valuable candidate for therapeutic interventions. Additionally, the pyridine ring in the molecule provides electronic versatility, enabling it to participate in various chemical reactions and interactions.

The methoxyphenyl group is another critical component of this compound, contributing to its lipophilicity and stability. This group has been shown to improve the bioavailability of drugs by enhancing their solubility and permeability across biological membranes. Furthermore, the pyrazole carboxamide group is known for its ability to form hydrogen bonds, which is essential for modulating the pharmacokinetic properties of the molecule.

Recent advancements in computational chemistry have allowed researchers to predict the potential binding modes of this compound with various biological targets. For instance, molecular docking studies have revealed that this compound can effectively bind to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of further experimental validation to confirm these theoretical predictions.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The combination of aromatic rings and heterocyclic groups in its structure makes it an attractive candidate for use in organic electronics. Specifically, the molecule's ability to undergo π–π interactions and charge transport processes has been leveraged in the development of novel organic semiconductors and light-emitting diodes (OLEDs). Recent research has demonstrated that this compound can significantly enhance the efficiency and stability of OLED devices, making it a promising material for next-generation display technologies.

The synthesis of 3-(3-methoxyphenyl)-1-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-pyrazole-5-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of intermediates through Suzuki coupling reactions and Buchwald-Hartwig amination, which are essential for constructing the complex heterocyclic framework. The optimization of reaction conditions has been critical in achieving high yields and purities for this compound.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, with specific microbial strains showing an ability to metabolize it efficiently. However, further research is needed to fully understand its long-term impact on ecosystems and ensure its safe use in both therapeutic and industrial applications.

In conclusion, 3-(3-methoxyphenyl)-1-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1H-pyrazole-5-carboxamide represents a versatile compound with significant potential across multiple disciplines. Its unique structural features, combined with recent advancements in computational modeling and synthetic chemistry, position it as a valuable tool for addressing pressing challenges in medicine and materials science. As research continues to unfold, this compound is likely to pave the way for innovative solutions that benefit society at large.